Cas no 1251241-57-2 (1-2-bromo-1-(butan-2-yloxy)ethyl-2-methylbenzene)

• Product Name: 1-2-bromo-1-(butan-2-yloxy)ethyl-2-methylbenzene
• CAS No: 1251241-57-2
• MF: C₁₃H₁₉BrO
• MW: 271.193363428116
• CID: 6486440
• PubChem ID: 62113696
• Update Time: 2024-01-13

1-2-bromo-1-(butan-2-yloxy)ethyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(butan-2-yloxy)ethyl-2-methylbenzene
• AKOS011393618
• 1-[2-bromo-1-(butan-2-yloxy)ethyl]-2-methylbenzene
• EN300-1135138
• 1251241-57-2

• Inchi： 1S/C13H19BrO/c1-4-11(3)15-13(9-14)12-8-6-5-7-10(12)2/h5-8,11,13H,4,9H2,1-3H3
• InChI Key： NNLUSHSBXVWKFB-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1C)OC(C)CC

Computed Properties

• Exact Mass: 270.06193g/mol
• Monoisotopic Mass: 270.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers